Cas no 1187468-63-8 (2-Bromo-1-(oxan-3-yl)propan-1-one)

• Product Name: 2-Bromo-1-(oxan-3-yl)propan-1-one
• CAS No: 1187468-63-8
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 5814317
• PubChem ID: 140144914
• Update Time: 2024-01-16

2-Bromo-1-(oxan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID901236853
• 1187468-63-8
• 2-Bromo-1-(tetrahydro-2H-pyran-3-yl)-1-propanone
• 2-Bromo-1-(oxan-3-yl)propan-1-one
• EN300-5505698

• Inchi： 1S/C8H13BrO2/c1-6(9)8(10)7-3-2-4-11-5-7/h6-7H,2-5H2,1H3
• InChI Key： VMDXSAVAQCTULN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1COCCC1)=O

Computed Properties

• Exact Mass: 220.00989g/mol
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų